![molecular formula C11H10FNO2S2 B6540034 3-fluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide CAS No. 1060229-94-8](/img/structure/B6540034.png)
3-fluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
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Overview
Description
The compound “3-fluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide” is a complex organic molecule. It contains a benzene ring which is substituted with a fluorine atom and a sulfonamide group. Additionally, it has a thiophene ring attached to the nitrogen of the sulfonamide group .
Chemical Reactions Analysis
Thiophene derivatives are known to participate in a variety of chemical reactions. They are often used in the synthesis of biologically active compounds and have a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, such as “3-fluoro-N-(thiophen-3-ylmethyl)benzenesulfonamide”, are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties .
Anti-Inflammatory Applications
These compounds have been found to have anti-inflammatory properties, making them useful in the treatment of conditions that involve inflammation .
Anti-Psychotic Applications
Thiophene derivatives have also been used in the development of anti-psychotic drugs .
Anti-Arrhythmic Applications
These compounds have shown potential in the treatment of arrhythmias, irregular heartbeats that can lead to serious health complications .
Anti-Anxiety Applications
Thiophene derivatives have been used in the development of anti-anxiety medications .
Anti-Fungal Applications
These compounds have demonstrated anti-fungal properties, making them useful in the treatment of fungal infections .
Anti-Cancer Applications
Thiophene derivatives have been found to have anti-cancer properties, making them a topic of interest in cancer research .
Antibacterial Applications
Sulfonamides, such as “3-fluoro-N-(thiophen-3-ylmethyl)benzenesulfonamide”, have been used as antibacterial drugs for decades . The structure of the compound is confirmed by FTIR, 1H and 13C NMR, and MS spectroscopies .
Mechanism of Action
Target of Action
The primary target of 3-fluoro-N-(thiophen-3-ylmethyl)benzenesulfonamide is the Peroxisome proliferator-activated receptor gamma (PPARγ) . PPARγ is a nuclear receptor that plays a crucial role in the regulation of cellular differentiation, development, and metabolism .
Mode of Action
It is known that the compound interacts with its target, pparγ, and induces changes in the receptor’s activity . This interaction could potentially alter the transcription of specific genes, leading to changes in cellular processes .
Biochemical Pathways
Given the role of pparγ, it can be inferred that the compound may influence pathways related to lipid metabolism, glucose homeostasis, and inflammation .
Result of Action
Given its target, the compound may influence cellular processes such as differentiation, development, and metabolism .
Future Directions
Thiophene derivatives are a growing area of interest in medicinal chemistry due to their wide range of biological activities . Future research may focus on developing new synthesis methods for these compounds, exploring their biological activities, and optimizing their properties for specific applications.
properties
IUPAC Name |
3-fluoro-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO2S2/c12-10-2-1-3-11(6-10)17(14,15)13-7-9-4-5-16-8-9/h1-6,8,13H,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLAYPGLGGORXCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NCC2=CSC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-(thiophen-3-ylmethyl)benzenesulfonamide |
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